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Compound of Interest

Compound Name: 2-Bromo-3-methylpyrazine

Cat. No.: B037793

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety protocols, handling procedures, and
emergency responses associated with 2-Bromo-3-methylpyrazine. As a Senior Application
Scientist, the following content is synthesized from authoritative safety data sheets and
chemical databases to ensure technical accuracy and practical applicability in a laboratory
setting. The primary objective is to empower researchers with the knowledge to mitigate risks
and foster a culture of safety.

Section 1: Chemical Identity and Core Properties

2-Bromo-3-methylpyrazine is a heterocyclic organic compound frequently utilized as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals, and as a flavoring agent
in the food industry.[1] Its distinct chemical properties necessitate a thorough understanding of
its characteristics for safe handling.
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Property Value Source
CAS Number 120984-76-1 [2][3]
Molecular Formula CsHsBrN2 [1]12]
Molecular Weight 173.01 g/mol [11[2]
Appearance Colorless to pale yellow liquid [1]

Odor Strong, pungent [1]
Synonyms 2-bromo-3-methylpyrazine [2]

Section 2: Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards associated with chemical
substances. 2-Bromo-3-methylpyrazine is classified with a "Warning" signal word and carries
the GHSO7 pictogram, indicating several moderate hazards.[3]

GHS Pictogram i Associated Hazards

H302: Harmful if swallowed | H315: Causes skin irritation | H319: Causes serious eye irritation | H335: May cause respiratory irritation
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Caption: GHS Pictogram and associated hazard statements.

A detailed breakdown of the GHS classification is essential for a comprehensive risk
assessment.
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Hazard Class

Category

Hazard Statement

Implication for
Researchers

Acute Toxicity, Oral

H302: Harmful if

swallowed

Accidental ingestion
can lead to acute
health effects; strict
hygiene protocols are
mandatory.[2][4][5]

Skin

Corrosion/Irritation

H315: Causes skin

irritation

Direct contact with the
skin can cause
inflammation,
redness, and
discomfort.[2][4][5]

Serious Eye

Damage/Irritation

2A

H319: Causes serious

eye irritation

Splashes or vapor
exposure can cause
significant, potentially
painful, eye irritation.

[2]141(5]

Specific Target Organ
Toxicity (Single

Exposure)

H335: May cause

respiratory irritation

Inhalation of vapors
may irritate the
respiratory tract,
leading to coughing
and discomfort.[2][4]
[5]

Section 3: Proactive Risk Mitigation and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is critical. The causality for each recommendation is directly linked to the

substance's hazard profile.

Engineering Controls: The Primary Barrier
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Engineering controls are the most effective means of exposure prevention because they isolate
the hazard from the user.

e Fume Hood: All handling of 2-Bromo-3-methylpyrazine, including weighing and transfers,
must be conducted within a properly functioning chemical fume hood.[6][7] This is a non-
negotiable control to mitigate the respiratory irritation hazard (H335).[2][4]

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[8]

o Emergency Stations: Eyewash stations and safety showers must be readily accessible and
tested regularly.[7][9] Their proximity is crucial for immediate decontamination following
accidental exposure.

Personal Protective Equipment: The Essential Last
Defense

PPE is required to protect against exposure where engineering controls cannot provide
complete protection.
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Protection Type Specific Requirements Rationale and Standards

Required to prevent eye

Chemical safety goggles with contact and serious irritation
Eye/Face Protection side-shields or a full-face (H319). Must conform to EN
shield. 166 (EU) or ANSI z287.1 (US)

standards.[7][9][10]

Essential to prevent skin
irritation (H315).[2][4] Gloves

Chemically impermeable )
) ] o must be inspected before use
Skin Protection gloves (e.g., Nitrile rubber). )
] and removed using the proper
Flame-resistant lab coat.

technique to avoid cross-

contamination.[7]

Necessary only if engineering

) controls fail or during a large
NIOSH/MSHA-approved air-

: . . ) ) spill. Use should follow a
Respiratory Protection purifying respirator with an

formal respiratory protection
program (e.g., OSHA 29 CFR
1910.134).[9][11]

organic vapor cartridge.

Section 4: Standard Operating Protocol for Safe
Handling

Adherence to a validated workflow minimizes the risk of exposure and ensures experimental
integrity.

Step 1: Pre-Handling Preparation

» Review SDS: Before beginning work, thoroughly review this guide and the manufacturer-
specific Safety Data Sheet.

e Don PPE: Put on all required PPE as detailed in Section 3.2.

 Verify Engineering Controls: Confirm that the fume hood is operational and the sash is at the
appropriate height. Ensure the path to the eyewash station and safety shower is clear.
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Step 2: Chemical Handling

 Inert Atmosphere: When not in use, store the primary container under an inert atmosphere
(e.g., argon or nitrogen) and refrigerate at 2-8°C to maintain chemical stability.[3][7]

 Aliquotting: Transfer the required amount of the liquid into a secondary, labeled container
inside the fume hood.

o Closure: Securely seal all containers immediately after use to prevent the release of vapors.

[6]18]

Step 3: Post-Handling Procedures

Decontamination: Clean any contaminated surfaces and equipment.

o Waste Disposal: Dispose of contaminated consumables (e.g., pipette tips, gloves) and
surplus chemicals in a properly labeled hazardous waste container according to institutional
and local regulations.

o Doff PPE: Remove PPE in the correct order to prevent self-contamination.

o Hygiene: Wash hands thoroughly with soap and water after handling is complete.[6][8]

Section 5: Emergency Response and First-Aid
Protocols

Immediate and correct action during an emergency is vital. The following workflow outlines the
necessary steps for different exposure scenarios.
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Exposure Event Occurs

Vapors inhaled Swallowed
Inhalation Skin Contagt Eye Contact Ingestion
. Immediately remove all Rinse cautiously with water
Remove person to fresh air . . . R 0
contaminated clothing for at least 15 minutes
Keep comfortable for breathing Wash skin with plenty o_f _Remove contact lenses, DO NO q 5 q
soap and water for 15 min if present and easy to do
y
If not breathing, provide Seek medical attention - . a POISO RO
e i e . Continue rinsing
artificial respiration if irritation persists docto ediate

Y

Seek immediate medical attention

Seek immediate medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 2-
Bromo-3-methylpyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037793#2-bromo-3-methylpyrazine-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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